5-(4-Bromo-2-fluorophenyl)pyrimidine
Overview
Description
5-(4-Bromo-2-fluorophenyl)pyrimidine is a chemical compound with the molecular formula C10H6BrFN2 and a molecular weight of 253.07 .
Molecular Structure Analysis
The InChI code for 5-(4-Bromo-2-fluorophenyl)pyrimidine is 1S/C10H6BrFN2/c11-8-1-2-9(10(12)3-8)7-4-13-6-14-5-7/h1-6H . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
5-(4-Bromo-2-fluorophenyl)pyrimidine has a molecular weight of 253.07 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
Organic Electronics
Pyrimidine derivatives have been utilized in the development of organic electronics, particularly as host materials for phosphorescent organic light-emitting diodes (OLEDs). The compound “5-(4-Bromo-2-fluorophenyl)pyrimidine” could potentially serve as an electron transport-type host material, enhancing the efficiency of green phosphorescent OLEDs due to its structural properties .
Pharmaceutical Synthesis
In pharmaceutical research, pyrimidine and its decorated forms are known for their clinical applications. The specific compound may be involved in synthetic approaches for creating pharmacologically active molecules, contributing to the development of new medications with various therapeutic effects .
Coordination Chemistry
The interaction of pyrimidine derivatives with transition metals is a significant area of study in coordination chemistry. “5-(4-Bromo-2-fluorophenyl)pyrimidine” could act as a ligand to form metal complexes, which can be evaluated for their biological activities and potential applications in medicinal chemistry .
Neuroprotection and Anti-inflammatory Research
Pyrimidine derivatives have shown promise in neuroprotection and anti-inflammatory research. The compound could be part of studies investigating the neuroprotective and anti-inflammatory effects on human microglia and neuronal cell models, contributing to the understanding and treatment of neurological disorders .
Mechanism of Action
properties
IUPAC Name |
5-(4-bromo-2-fluorophenyl)pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrFN2/c11-8-1-2-9(10(12)3-8)7-4-13-6-14-5-7/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDMVTKVCVRFVCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)C2=CN=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Bromo-2-fluorophenyl)pyrimidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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